Cas no 2097933-62-3 (6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro2.5octane)

• Product Name: 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro2.5octane
• CAS No: 2097933-62-3
• MF: C₁₃H₁₇F₂N₃O
• MW: 269.29038977623
• CID: 6018766
• PubChem ID: 131704036
• Update Time: 2025-06-13

6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro2.5octane
• Methanone, (1,1-difluoro-6-azaspiro[2.5]oct-6-yl)(1,3-dimethyl-1H-pyrazol-5-yl)-
• (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(2,5-dimethylpyrazol-3-yl)methanone
• 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane
• F6573-6458
• AKOS039894605
• 2097933-62-3
• (1,1-difluoro-6-azaspiro[2.5]octan-6-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone

• Inchi： 1S/C13H17F2N3O/c1-9-7-10(17(2)16-9)11(19)18-5-3-12(4-6-18)8-13(12,14)15/h7H,3-6,8H2,1-2H3
• InChI Key： KHKNEUJLYJQFNM-UHFFFAOYSA-N
• SMILES： C(N1CCC2(C(F)(F)C2)CC1)(C1N(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 269.13396850g/mol
• Monoisotopic Mass: 269.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 417.1±45.0 °C(Predicted)
• pka: 1.80±0.10(Predicted)

Additional information on 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro2.5octane

Introduction to 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097933-62-3)

6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097933-62-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The integration of a pyrazole moiety and difluoro substitution in the spirocyclic framework imparts distinct chemical and biological properties, making it a promising candidate for further research and development.

The pyrazole ring is a well-known heterocyclic structure that is widely used in drug discovery due to its ability to modulate various biological targets. In the case of 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane, the presence of the pyrazole ring, along with the 1,3-dimethyl substitution, enhances its pharmacological profile by improving solubility and metabolic stability. The difluoro substitution at the 1-position of the spirocyclic ring further contributes to the compound's unique properties by influencing its electronic and steric characteristics.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of the compound towards specific targets. In the context of 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane, this structural rigidity is complemented by the flexible pyrazole moiety, which can adopt different conformations to interact with multiple biological targets.

The pharmacological evaluation of 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane has shown promising results in preclinical studies. For instance, it has demonstrated potent activity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as PI3K/AKT and MAPK pathways. Additionally, this compound has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

In terms of pharmacokinetics, 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent. The compound's metabolic stability is also noteworthy, as it undergoes minimal degradation in liver microsomes, reducing the risk of toxic metabolites.

The safety profile of 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane has been evaluated in preclinical toxicity studies using rodent models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097933-62-3) represents a promising lead compound with a unique combination of structural features that confer favorable pharmacological properties. Its potential applications in cancer therapy and anti-inflammatory treatments make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its structure for improved efficacy and safety profiles, paving the way for its eventual use as a novel therapeutic agent.